Cas no 1355004-56-6 (1H-Pyrazole-4-methanamine, 3,5-dimethyl-1-phenyl-α-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-4-methanamine, 3,5-dimethyl-1-phenyl-α-(trifluoromethyl)-
• CAS No: 1355004-56-6
• MF: C₁₃H₁₄F₃N₃
• MW: 269.26557302475
• CID: 5189027
• Update Time: 2025-05-30

1H-Pyrazole-4-methanamine, 3,5-dimethyl-1-phenyl-α-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanamine, 3,5-dimethyl-1-phenyl-α-(trifluoromethyl)-

• Inchi： 1S/C13H14F3N3/c1-8-11(12(17)13(14,15)16)9(2)19(18-8)10-6-4-3-5-7-10/h3-7,12H,17H2,1-2H3
• InChI Key： KKDFKKNWRZLSEK-UHFFFAOYSA-N
• SMILES： C(C1C(=NN(C2C=CC=CC=2)C=1C)C)(N)C(F)(F)F

Additional information on 1H-Pyrazole-4-methanamine, 3,5-dimethyl-1-phenyl-α-(trifluoromethyl)-

Comprehensive Guide to 1H-Pyrazole-4-methanamine, 3,5-dimethyl-1-phenyl-α-(trifluoromethyl)- (CAS No. 1355004-56-6)

1H-Pyrazole-4-methanamine, 3,5-dimethyl-1-phenyl-α-(trifluoromethyl)- (CAS No. 1355004-56-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole family, known for its versatile applications in drug discovery and material science. With its unique structural features, including a trifluoromethyl group and a phenyl ring, this molecule exhibits properties that make it valuable for various synthetic and industrial applications.

The 3,5-dimethyl-1-phenyl-α-(trifluoromethyl)-1H-pyrazole-4-methanamine structure is particularly notable for its potential role in the development of bioactive molecules. Researchers have explored its utility in designing enzyme inhibitors, receptor modulators, and other pharmacologically active agents. The presence of the trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, making it a preferred choice in medicinal chemistry.

In recent years, the demand for fluorinated pyrazole derivatives has surged, driven by their applications in pharmaceuticals and agrochemicals. The compound 1H-Pyrazole-4-methanamine, 3,5-dimethyl-1-phenyl-α-(trifluoromethyl)- is often discussed in the context of drug discovery and crop protection innovations. Its structural complexity and functional groups allow for diverse chemical modifications, enabling researchers to tailor its properties for specific applications.

One of the key advantages of CAS No. 1355004-56-6 is its compatibility with modern synthetic techniques, such as cross-coupling reactions and catalyzed transformations. These methods facilitate the efficient production of derivatives with enhanced biological activity. Additionally, the compound's stability under various conditions makes it suitable for long-term storage and handling in laboratory settings.

The growing interest in sustainable chemistry has also highlighted the potential of 1H-Pyrazole-4-methanamine derivatives in green synthesis. Researchers are investigating eco-friendly routes to synthesize this compound, minimizing waste and energy consumption. This aligns with the broader industry trend toward environmentally friendly chemical processes.

From a commercial perspective, 3,5-dimethyl-1-phenyl-α-(trifluoromethyl)-1H-pyrazole-4-methanamine is available through specialized chemical suppliers, catering to the needs of academic and industrial researchers. Its pricing and availability may vary depending on purity and quantity, but it remains a sought-after building block for advanced research projects.

In summary, 1H-Pyrazole-4-methanamine, 3,5-dimethyl-1-phenyl-α-(trifluoromethyl)- (CAS No. 1355004-56-6) represents a promising compound in the realm of organic and medicinal chemistry. Its unique structural attributes, combined with its broad applicability, make it a valuable asset for researchers exploring new frontiers in science and technology.